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Compound of Interest

Compound Name: Frutinone A

Cat. No.: B137992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological effects of Frutinone A, a

natural compound isolated from Polygala fruticosa. Due to the limited availability of cross-

validation studies on Frutinone A in a wide range of cancer cell lines, this guide presents a

detailed analysis of its established effects on endometriotic cells, alongside the broader

cytotoxic potential of extracts from its source plant. This comparative approach aims to provide

a valuable resource for researchers investigating the therapeutic potential of Frutinone A.

Cross-Validation of Frutinone A's Effects: Current
Landscape
Direct comparative studies of Frutinone A across multiple cancer cell lines are not extensively

available in the current scientific literature. However, research on human endometriotic stromal

cells (12Z) provides significant insights into its mechanism of action. Furthermore, studies on

crude extracts of Polygala fruticosa suggest the presence of cytotoxic compounds with anti-

cancer potential.

Data Presentation: Quantitative Effects
The following table summarizes the available quantitative data on the effects of Frutinone A
and extracts from Polygala fruticosa.
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Compound/Ext
ract

Cell Line Assay Endpoint Result

Frutinone A

Human

Endometriotic

Stromal Cells

(12Z)

Western Blot
Protein

Expression

Decreased Bcl-2,

Increased Bax,

Cleaved

Caspase-3,

Cleaved

Caspase-9,

Cleaved PARP

Frutinone A
Human Liver

Microsomes

CYP Inhibition

Assay
IC50

0.56 µM (for

CYP1A2

inhibition)[1]

Polygala

fruticosaroot

phytosome

Neuroblastoma MTT Assay Cytotoxicity

50.37%

cytotoxicity at

125 µg/mL[2]

Signaling Pathways and Experimental Workflows
To visualize the molecular mechanisms and experimental procedures discussed, the following

diagrams are provided in Graphviz DOT language.

Signaling Pathways
.dot
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Cell Culture & Treatment MTT Assay

Seed cells in
96-well plate Incubate (24h) Treat with

Frutinone A Add MTT reagent Incubate (4h) Add solubilization
solution

Read absorbance
(570 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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